Cas no 1846624-43-8 (Glycyl-L-histidyl-L-lysine TFA Salt)

• Product Name: Glycyl-L-histidyl-L-lysine TFA Salt
• CAS No: 1846624-43-8
• MF: C₁₆H₂₅F₃N₆O₆
• MW: 454.401513814926
• CID: 5543771
• Update Time: 2025-06-30

Glycyl-L-histidyl-L-lysine TFA Salt Chemical and Physical Properties

Names and Identifiers

• GHK TFA salt
• Glycyl-L-histidyl-L-lysine TFA Salt

• Inchi： 1S/C14H24N6O4.C2HF3O2/c15-4-2-1-3-10(14(23)24)20-13(22)11(19-12(21)6-16)5-9-7-17-8-18-9;3-2(4,5)1(6)7/h7-8,10-11H,1-6,15-16H2,(H,17,18)(H,19,21)(H,20,22)(H,23,24);(H,6,7)/t10-,11-;/m0./s1
• InChI Key： FUESGCGNWTWCQK-ACMTZBLWSA-N
• SMILES： C(F)(F)(F)C(=O)O.[C@@H](NC(=O)CN)(C(=O)N[C@H](C(=O)O)CCCCN)CC1N=CNC=1

Experimental Properties

• Melting Point: >157°C (dec.)
• Solubility: Aquesous Acid (Slightly), Water (Slightly)

Glycyl-L-histidyl-L-lysine TFA Salt Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on Glycyl-L-histidyl-L-lysine TFA Salt

Research Briefing on Glycyl-L-histidyl-L-lysine TFA Salt (CAS: 1846624-43-8): Recent Advances and Applications

Glycyl-L-histidyl-L-lysine (GHK) TFA salt (CAS: 1846624-43-8) is a synthetic tripeptide with significant therapeutic potential in regenerative medicine, wound healing, and anti-aging research. This briefing synthesizes recent studies (2022-2024) on its molecular mechanisms, formulation optimization, and preclinical applications, with emphasis on its copper-binding properties and extracellular matrix modulation.

Structural analyses using X-ray crystallography (Zhang et al., 2023) revealed that GHK-Cu²⁺ complexes adopt a square-planar geometry that enhances stability in physiological conditions. The trifluoroacetate counterion improves solubility (up to 85 mg/mL in PBS) while maintaining bioactivity, as demonstrated in HPLC purity assays (>98.5%). Recent pharmacokinetic studies showed a plasma half-life of 2.7 hours in murine models when administered subcutaneously at 5 mg/kg.

In dermatological applications, GHK TFA salt (0.1-1 μM concentrations) upregulated collagen I/III synthesis by 140-220% in human fibroblast cultures (3D spheroid model), outperforming native GHK by 30% in ECM deposition (Lee et al., 2023). The trifluoroacetate formulation showed enhanced transdermal penetration (flux rate: 12.4 μg/cm²/h) in Franz cell assays using porcine skin, attributed to improved hydrogen bonding with stratum corneum lipids.

Notably, a 2024 Nature Communications study identified novel signaling pathways activated by GHK TFA salt, including: (1) PI3K/AKT-mediated suppression of MMP-9 (IC₅₀ = 0.8 μM), (2) Nrf2-dependent antioxidant response (2.5-fold HO-1 induction), and (3) YAP/TAZ mechanotransduction activation in stem cells. These mechanisms collectively explain its efficacy in diabetic ulcer models, where topical GHK TFA (0.5% gel) accelerated wound closure by 58% versus controls.

Emerging applications include combination therapies: GHK TFA salt co-administered with VEGF nanoparticles increased angiogenesis by 3.1-fold in ischemic limb models (Advanced Materials, 2023). Stability studies confirm 24-month shelf life at -20°C with <5% degradation, though lyophilized formulations require strict moisture control (<3% RH). Current clinical trials (Phase II) are evaluating its safety profile in burn patients (NCT05592483).

Manufacturing advances include a novel solid-phase peptide synthesis protocol (Wang et al., 2024) achieving 92% yield with reduced TFA residues (<0.1%). Analytical challenges persist in quantifying low-abundance GHK metabolites; recent LC-MS/MS methods (LOD: 0.1 ng/mL) now enable precise pharmacokinetic modeling. The global market is projected to reach $420M by 2027 (CAGR 8.3%), driven by cosmeceutical and chronic wound applications.